Cas no 915278-80-7 (N-(2-Succinyl) Phenylephrine(Mixture of Diastereomers))

• Product Name: N-(2-Succinyl) Phenylephrine(Mixture of Diastereomers)
• CAS No: 915278-80-7
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• CID: 787334
• PubChem ID: 71752228
• Update Time: 2025-06-30

N-(2-Succinyl) Phenylephrine(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, N-[(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethyl]-N-methyl-
• N-(2-Succinyl) Pheny
• N-(2-Succinyl) Phenylephrine (Mixture of Diastereomers)
• N-(2-Succinyl) Phenylephrine(Mixture of Diastereomers)
• N-(2-Succinyl) Phenylephrine
• N-[(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-N-methylaspartic acid (ACI)
• 2-(((R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl)(methyl)amino)succinic acid
• 2-[[(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethyl]-methylamino]butanedioic acid
• 915278-80-7
• 2-[[(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-N-methylamino]succinic Acid (N-(2-Succinyl)phenylephrine)
• N-(2-Succinyl)phenylephrine(mixture of diastereomers)
• 2-(((R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl)(methyl)amino)succinicacid
• 2-[Methyl[(betaR)-beta,3-dihydroxyphenethyl]amino]succinic acid
• N-[(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-N-methyl-aspartic Acid
• 2-[[(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-N-methylamino]succinic Acid (N-(2-Succinyl)phenylephrine )
• N-(2-Succinyl) Phenylephrine(Mixture of Diastereomers) ( >85%)

• Inchi： 1S/C13H17NO6/c1-14(10(13(19)20)6-12(17)18)7-11(16)8-3-2-4-9(15)5-8/h2-5,10-11,15-16H,6-7H2,1H3,(H,17,18)(H,19,20)/t10?,11-/m0/s1
• InChI Key： NILXUFZCPICFBR-DTIOYNMSSA-N
• SMILES： [C@H](C1C=CC=C(O)C=1)(O)CN(C)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 283.10600
• Monoisotopic Mass: 283.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.30000
• LogP: 0.28530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-Succinyl) Phenylephrine(Mixture of Diastereomers)

Introduction to N-(2-Succinyl) Phenylephrine (Mixture of Diastereomers) and Its CAS No. 915278-80-7

N-(2-Succinyl) Phenylephrine, specifically the mixture of its diastereomers, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by the CAS number 915278-80-7, has garnered attention due to its unique structural properties and potential applications in various medical and research contexts. The detailed exploration of this compound not only highlights its chemical characteristics but also delves into the latest research findings that underscore its importance.

The molecular structure of N-(2-Succinyl) Phenylephrine (Mixture of Diastereomers) incorporates a succinyl group and a phenylephrine moiety, which contribute to its distinct pharmacological profile. The presence of diastereomers in the mixture adds another layer of complexity, as these stereoisomers can exhibit different biological activities. This variability makes the compound a subject of extensive study in drug design and development.

Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to gain deeper insights into the structure-activity relationships of N-(2-Succinyl) Phenylephrine. These studies have revealed that the diastereomeric mixture exhibits unique interactions with biological targets, which could be leveraged for therapeutic purposes. For instance, research has shown that certain diastereomers may have potent effects on vascular tone and neurotransmitter release, making them promising candidates for treating conditions related to circulatory disorders and neurological functions.

In the realm of medicinal chemistry, the synthesis of N-(2-Succinyl) Phenylephrine has been optimized to produce a high-purity mixture of diastereomers. This optimization process involves careful control over reaction conditions, including temperature, solvent selection, and catalyst systems. The use of advanced synthetic methodologies has not only improved yield but also enhanced the enantiomeric purity of the final product. Such improvements are crucial for ensuring the efficacy and safety of pharmaceutical compounds.

The pharmacological properties of N-(2-Succinyl) Phenylephrine have been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits both alpha-adrenergic receptor agonist activity and potential modulation of succinate dehydrogenase, an enzyme involved in energy metabolism. The dual action of this compound makes it a versatile tool for investigating various physiological pathways. Additionally, its ability to interact with multiple targets suggests potential applications in treating a range of diseases, from cardiovascular disorders to metabolic syndromes.

One particularly intriguing aspect of N-(2-Succinyl) Phenylephrine is its role in drug delivery systems. Researchers are exploring novel formulations that leverage the compound's unique properties to enhance drug solubility and bioavailability. For example, nanocarrier systems have been developed to encapsulate this compound, allowing for targeted delivery to specific tissues or organs. Such innovations hold promise for improving therapeutic outcomes in patients with chronic or acute conditions.

The regulatory landscape for N-(2-Succinyl) Phenylephrine is also evolving, with increasing emphasis on quality control and standardization. Regulatory agencies require rigorous testing to ensure that pharmaceutical products meet safety and efficacy standards. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistent product quality. The complexity of handling diastereomer mixtures further underscores the need for robust regulatory frameworks.

Future research directions for N-(2-Succinyl) Phenylephrine include exploring its potential as a lead compound for new drug development. By understanding its mechanism of action and optimizing its chemical structure, scientists may uncover novel therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are essential for advancing these goals.

In conclusion, N-(2-Succinyl) Phenylephrine (Mixture of Diastereomers), identified by CAS number 915278-80-7, is a compound with significant pharmaceutical potential. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, have positioned it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.